Cas no 1361114-75-1 (7-(Piperidin-2-yl)-5-(trifluoromethyl)imidazo[1,2-a]pyrimidine dihydrochloride)

7-(Piperidin-2-yl)-5-(trifluoromethyl)imidazo[1,2-a]pyrimidine dihydrochloride is a heterocyclic compound featuring a fused imidazo[1,2-a]pyrimidine core with a piperidinyl substituent and a trifluoromethyl group. The dihydrochloride salt enhances solubility and stability, making it suitable for pharmaceutical and biochemical applications. The trifluoromethyl group contributes to increased lipophilicity and metabolic stability, while the piperidinyl moiety may improve binding affinity in target interactions. This compound is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly for central nervous system (CNS) targets or enzyme modulation. Its well-defined structure and high purity make it a valuable intermediate for research and development.

7-(Piperidin-2-yl)-5-(trifluoromethyl)imidazo[1,2-a]pyrimidine dihydrochloride structure

1361114-75-1 structure

Product Name:7-(Piperidin-2-yl)-5-(trifluoromethyl)imidazo[1,2-a]pyrimidine dihydrochloride

CAS No:1361114-75-1

MF:C₁₂H₁₅Cl₂F₃N₄

MW:343.175510644913

MDL:MFCD21606155

CID:4696943

Update Time:2025-06-28

7-(Piperidin-2-yl)-5-(trifluoromethyl)imidazo[1,2-a]pyrimidine dihydrochloride Chemical and Physical Properties

Names and Identifiers

- 7-Piperidin-2-yl-5-trifluoromethyl-imidazo[1,2-a]pyrimidinedihydrochloride
- 7-(Piperidin-2-yl)-5-(trifluoromethyl)imidazo[1,2-a]pyrimidine dihydrochloride
- 2-[5-(trifluoromethyl)imidazo[1,2-a]pyrimidin-7-yl]piperidine dihydrochloride
- MDL： MFCD21606155
- Inchi： 1S/C12H13F3N4.2ClH/c13-12(14,15)10-7-9(8-3-1-2-4-16-8)18-11-17-5-6-19(10)11;;/h5-8,16H,1-4H2;2*1H
- InChI Key： CDHCEGSBHQQLAR-UHFFFAOYSA-N
- SMILES： Cl.Cl.FC(C1=CC(C2CCCCN2)=NC2=NC=CN12)(F)F

Computed Properties

Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 6
Heavy Atom Count: 21
Rotatable Bond Count: 1
Complexity: 323
Topological Polar Surface Area: 42.2

7-(Piperidin-2-yl)-5-(trifluoromethyl)imidazo[1,2-a]pyrimidine dihydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Matrix Scientific	068206-250mg	7-Piperidin-2-yl-5-trifluoromethyl-imidazo[1,2-a]pyrimidinedihydrochloride	1361114-75-1		250mg	$310.00	2023-09-06
Chemenu	CM500654-1g	7-(Piperidin-2-yl)-5-(trifluoromethyl)imidazo[1,2-a]pyrimidinedihydrochloride	1361114-75-1	97%	1g	$***	2023-03-30

7-(Piperidin-2-yl)-5-(trifluoromethyl)imidazo[1,2-a]pyrimidine dihydrochloride Related Literature

1. Acenaphthenic hopanoids, a novel series of aromatised

Teresita Carrillo-Hernández,Philippe Schaeffer,Pierre Albrecht Chem. Commun., 2001, 1976-1977
2. An amide probe as a selective Al3+ and Fe3+ sensor inside the HeLa and a549 cell lines: Pictet–Spengler reaction for the rapid detection of tryptophan amino acid†

Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
3. An atomistic mechanism for the degradation of perovskite solar cells by trapped charge†

Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
4. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†

Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
5. An atom efficient route to N-aryl and N-alkyl pyrrolines by transition metal catalysis†

Supaporn Sawadjoon,Joseph S. M. Samec Org. Biomol. Chem., 2011,9, 2548-2554

Related Categories

Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines

Additional information on 7-(Piperidin-2-yl)-5-(trifluoromethyl)imidazo[1,2-a]pyrimidine dihydrochloride

Exploring the Potential of 7-(Piperidin-2-yl)-5-(trifluoromethyl)imidazo[1,2-a]pyrimidine Dihydrochloride (CAS 1361114-75-1) in Modern Research

In the realm of pharmaceutical and biochemical research, 7-(Piperidin-2-yl)-5-(trifluoromethyl)imidazo[1,2-a]pyrimidine dihydrochloride (CAS 1361114-75-1) has emerged as a compound of significant interest. This molecule, characterized by its unique imidazo[1,2-a]pyrimidine core and trifluoromethyl substitution, is increasingly studied for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural features, which may contribute to interactions with biological targets such as enzymes or receptors.

The compound's piperidine moiety is a common pharmacophore found in many bioactive molecules, enhancing its relevance in medicinal chemistry. Recent studies have explored its role in modulating specific pathways, aligning with current trends in precision medicine and targeted therapy. These areas are highly searched topics in scientific databases, reflecting the growing demand for innovative therapeutic agents with minimal side effects.

One of the most compelling aspects of CAS 1361114-75-1 is its potential in addressing challenges related to drug resistance, a hot topic in oncology and infectious disease research. The trifluoromethyl group is known to improve metabolic stability and binding affinity, making this compound a candidate for further investigation in these critical areas. Computational modeling and high-throughput screening (HTS) are often employed to evaluate its interactions, methodologies frequently queried by researchers in AI-driven literature searches.

From a synthetic chemistry perspective, the preparation of 7-(Piperidin-2-yl)-5-(trifluoromethyl)imidazo[1,2-a]pyrimidine dihydrochloride involves multi-step reactions that highlight advancements in heterocyclic chemistry. Optimizing its yield and purity remains a focus, as discussed in recent publications on green chemistry and sustainable synthesis—a trending concern among environmentally conscious researchers.

In summary, CAS 1361114-75-1 represents a promising scaffold for future drug development, with its structural versatility and potential biological activities. As the scientific community continues to explore its applications, this compound may contribute to breakthroughs in personalized healthcare and biomarker discovery, aligning with the most pressing questions in contemporary biomedical research.